Cas no 1378830-33-1 (2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid)

• Product Name: 2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid
• CAS No: 1378830-33-1
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• CID: 5169663
• PubChem ID: 23471505
• Update Time: 2025-07-17

2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-acetic acid, 4,5-dihydro-4-methyl-5-thioxo-
• 2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)aceticacid
• 2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid

• Inchi： 1S/C5H7N3O2S/c1-8-3(2-4(9)10)6-7-5(8)11/h2H2,1H3,(H,7,11)(H,9,10)
• InChI Key： KJNSQKVKYMSAJP-UHFFFAOYSA-N
• SMILES： N1C(=S)N(C)C(CC(O)=O)=N1

Additional information on 2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid

Recent Advances in the Study of 2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS: 1378830-33-1)

2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS: 1378830-33-1) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole and sulfanyl functional groups, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. The growing interest in this molecule stems from its versatile chemical properties and its ability to interact with biological targets in a selective manner.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of bacterial enzymes involved in cell wall synthesis, making it a potential candidate for combating antibiotic-resistant pathogens. The study employed a combination of in vitro assays and computational modeling to identify the binding interactions between the compound and its target enzymes, providing valuable insights for further optimization.

Another significant advancement involves the exploration of this compound's role in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 highlighted its ability to induce apoptosis in certain cancer cell lines by modulating key signaling pathways. The study utilized high-throughput screening and proteomic analysis to uncover the compound's effects on cellular processes, revealing its potential as a scaffold for developing novel anticancer agents.

In addition to its therapeutic applications, 2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid has also been investigated for its utility in chemical biology. A recent study in ACS Chemical Biology demonstrated its use as a versatile building block for the synthesis of more complex molecules, leveraging its reactive sulfanyl group for selective conjugation. This approach opens new avenues for designing probes and inhibitors with tailored properties for specific biological targets.

Despite these promising findings, challenges remain in the development of 2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid for clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic profile while retaining its biological activity.

In conclusion, 2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS: 1378830-33-1) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and chemical versatility make it a valuable candidate for further investigation. Future studies should aim to translate these findings into practical applications, paving the way for new therapeutic options in the treatment of infectious diseases and cancer.